Cas no 1933677-97-4 ((1S)-2-phenylcyclopropane-1-carbonitrile)

• Product Name: (1S)-2-phenylcyclopropane-1-carbonitrile
• CAS No: 1933677-97-4
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 5247042
• Update Time: 2025-10-25

(1S)-2-phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 2-phenyl-, (1S)-
• (1S)-2-phenylcyclopropane-1-carbonitrile

• Inchi： 1S/C10H9N/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-5,9-10H,6H2/t9-,10?/m1/s1
• InChI Key： KUCVFITUDJTMFA-YHMJZVADSA-N
• SMILES： [C@H]1(C#N)CC1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1S)-2-phenylcyclopropane-1-carbonitrile

(1S)-2-phenylcyclopropane-1-carbonitrile: A Comprehensive Overview

(1S)-2-phenylcyclopropane-1-carbonitrile, also known by its CAS number 1933677-97-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique cyclopropane ring structure and cyano group, exhibits intriguing chemical properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of (1S)-2-phenylcyclopropane-1-carbonitrile consists of a cyclopropane ring substituted with a phenyl group at the 2-position and a cyano group at the 1-position. The cyclopropane ring, being highly strained, contributes to the compound's reactivity and makes it a valuable component in various synthetic reactions. The phenyl group introduces aromaticity, enhancing the compound's stability and electronic properties, while the cyano group adds nucleophilic character, making it suitable for further functionalization.

Recent studies have highlighted the potential of (1S)-2-phenylcyclopropane-1-carbonitrile in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic applications. Researchers have explored its role as a scaffold in medicinal chemistry, where its ability to modulate pharmacokinetic properties such as solubility and bioavailability has been extensively studied.

In terms of synthesis, (1S)-2-phenylcyclopropane-1-carbonitrile can be prepared through various methods, including cycloaddition reactions and ring-opening strategies. These methods leverage the inherent strain in the cyclopropane ring to facilitate bond formation with other reagents. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is crucial for its application in chiral environments.

The characterization of (1S)-2-phenylcyclopropane-1-carbonitrile has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide insights into the compound's stereochemistry, purity, and three-dimensional structure, which are essential for understanding its behavior in different chemical systems.

Beyond its role in drug discovery, (1S)-2-phenylcyclopropane-1-carbonitrile has found applications in materials science. Its incorporation into polymer systems has been explored to enhance mechanical properties such as tensile strength and elasticity. Additionally, its use as a precursor in the synthesis of advanced materials like carbon nanotubes and graphene derivatives has opened new avenues for nanotechnology research.

Recent research has also focused on the environmental impact of (1S)-2-phenylcyclopropane-1-carbonitrile. Studies have examined its biodegradation pathways under various conditions, providing valuable information for waste management and environmental safety protocols. Understanding its fate in different ecosystems is crucial for minimizing its ecological footprint while maximizing its industrial applications.

In conclusion, (1S)-2-phenylcyclopropane-1-carbonitrile, with its unique structural features and versatile chemical properties, continues to be a subject of intense research across multiple disciplines. From drug discovery to materials science, this compound offers immense potential for innovation and practical applications. As research progresses, it is anticipated that new insights into its behavior will further expand its utility in both academic and industrial settings.